Cas no 82864-06-0 (R-(-)-dol hydrochloride)

R-(-)-dol hydrochloride structure
R-(-)-dol hydrochloride structure
Product Name:R-(-)-dol hydrochloride
CAS No:82864-06-0
MF:C11H16INO2
MW:321.154715538025
CID:1808006
PubChem ID:9840090
Update Time:2024-03-01

R-(-)-dol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • R-(-)-dol hydrochloride
    • R(-)-DOI HCL
    • Inchi: 1S/C11H16INO2/c1-7(13)4-8-5-11(15-3)9(12)6-10(8)14-2/h5-7H,4,13H2,1-3H3/t7-/m1/s1
    • InChI Key: BGMZUEKZENQUJY-SSDOTTSWSA-N
    • SMILES: C(C1=CC(OC)=C(I)C=C1OC)[C@H](N)C

Computed Properties

  • Exact Mass: 321.02258g/mol
  • Monoisotopic Mass: 321.02258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 44.5Ų

R-(-)-dol hydrochloride Related Literature

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk